Cas no 667435-97-4 (5-(4-Ethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-Ethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 667435-97-4
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD00955159
• CID: 875097
• PubChem ID: 975928
• Update Time: 2025-09-27

5-(4-Ethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-((4-Ethylphenoxy)methyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 3-[(4-ethylphenoxy)methyl]-4-methyl-1H-1,2,4-triazole-5-thione
• 5-[(4-Ethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-[(4-ethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• ART-CHEM-BB B018098
• AC1LJL69
• ALBB-003416
• BBL015322
• CTK6D1763
• MolPort-001-001-548
• SBB062202
• STK415339
• 3-[(4-ethylphenoxy)methyl]-4-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
• DTXSID70359613
• MFCD00955159
• MS-7480
• 3-((4-ethylphenoxy)methyl)-4-methyl-1H-1,2,4-triazole-5(4H)-thione
• 3-((4-ETHYLPHENOXY)METHYL)-4-METHYL-1,2,4-TRIAZOLINE-5-THIONE
• CS-0319612
• AKOS005109380
• SR-01000270560
• SR-01000270560-1
• AKOS000294962
• 667435-97-4
• 5-(4-Ethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD00955159
• Inchi： 1S/C12H15N3OS/c1-3-9-4-6-10(7-5-9)16-8-11-13-14-12(17)15(11)2/h4-7H,3,8H2,1-2H3,(H,14,17)
• InChI Key： YHIVGGHVQQBYNR-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC(=CC=2)CC)N1C

Computed Properties

• Exact Mass: 249.09400
• Monoisotopic Mass: 249.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 355.8°C at 760 mmHg
• Flash Point: 169°C
• Refractive Index: 1.62
• PSA: 78.74000
• LogP: 2.24520

5-(4-Ethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT